![molecular formula C6H5N3O B3153515 1,6-Dihydro-7H-pyrazolo[3,4-C]pyridin-7-one CAS No. 76006-09-2](/img/structure/B3153515.png)
1,6-Dihydro-7H-pyrazolo[3,4-C]pyridin-7-one
Overview
Description
1,6-Dihydro-7H-pyrazolo[3,4-C]pyridin-7-one is a chemical compound with the molecular formula C6H5N3O . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the linear formula C6H5N3O . Its exact mass and monoisotopic mass are 134.048012819 g/mol .Physical and Chemical Properties Analysis
This compound has a molecular weight of 134.14 g/mol. It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 1. It has a rotatable bond count of 0. Its topological polar surface area is 44.9 Ų .Scientific Research Applications
Synthesis and Biomedical Applications
1,6-Dihydro-7H-pyrazolo[3,4-C]pyridin-7-one is a part of the pyrazolo[3,4-b]pyridine group of heterocyclic compounds, which are known for their diverse biomedical applications. These compounds are synthesized using various methods, starting from either a preformed pyrazole or pyridine, and have been explored for their potential in biomedical fields due to the variety of substituents that can be introduced at different positions (Donaire-Arias et al., 2022).
Chemical Synthesis Techniques
The synthesis of related dihydrochromeno pyrazolo pyridinones, achieved through a one-pot three-component reaction, highlights the complex chemical synthesis techniques employed for creating these compounds. These methods emphasize efficient synthesis with good yields, utilizing catalysts and specific reaction conditions (Ghosh & Khan, 2014).
Antimicrobial and Antiproliferative Activities
Studies have shown the antimicrobial activities of certain pyrazolo pyridine derivatives, synthesized using microwave and conventional methods. Additionally, derivatives of this compound exhibit significant antiproliferative activity against various cancer cell lines, highlighting their potential in cancer research (Deshmukh et al., 2009; Pawar et al., 2017).
Tautomerism Studies
Research on tautomerism in pyrazolo pyridines, including this compound, provides insights into their chemical behavior and stability. These studies use NMR and X-ray crystallography to understand the tautomeric equilibria in these compounds (Kourafalos et al., 2006).
Ultrasound-Promoted Synthesis
Innovative methods like ultrasound-promoted synthesis have been used to create fused polycyclic pyrazolo pyridines, demonstrating the use of advanced techniques in the synthesis of these compounds for faster and more efficient production (Nikpassand et al., 2010).
Polyethylene Glycol as a Reaction Medium
Using environmentally friendly mediums like polyethylene glycol (PEG-400) for the synthesis of pyrazolo pyridine derivatives aligns with green chemistry principles, offering a more sustainable approach to chemical synthesis (Zhong, Dou, & Wang, 2013).
Structural and Spectral Analysis
Structural studies, such as those on the crystal structure of related pyrazolo pyridine derivatives, provide essential information on the molecular arrangement and interactions, which is crucial for understanding their chemical and physical properties (Platonova, Mazhukina, & Fedotova, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 1,6-Dihydro-7H-pyrazolo[3,4-C]pyridin-7-one is the soluble guanylyl cyclase (sGC) enzyme . This enzyme plays a crucial role in the nitric oxide (NO) signaling pathway, which is involved in various physiological processes such as vasodilation, neurotransmission, and immune response .
Mode of Action
This compound interacts with its target, sGC, by binding to a specific region on the enzyme that is known to bind known sGC stimulators . The presence of either a N6-H or N6-methyl group enhances the binding affinity of the compound to sGC .
Biochemical Pathways
Upon binding to sGC, this compound stimulates the enzyme’s activity . This leads to an increase in the production of cyclic guanosine monophosphate (cGMP), a key secondary messenger in the NO signaling pathway . The increase in cGMP levels can have various downstream effects, depending on the specific physiological context.
Result of Action
The stimulation of sGC and the subsequent increase in cGMP production can lead to various molecular and cellular effects. For instance, in the context of vasodilation, an increase in cGMP can lead to the relaxation of smooth muscle cells, thereby causing blood vessels to dilate .
Properties
IUPAC Name |
1,6-dihydropyrazolo[3,4-c]pyridin-7-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O/c10-6-5-4(1-2-7-6)3-8-9-5/h1-3H,(H,7,10)(H,8,9) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPXFCERITFUFCN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C2=C1C=NN2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501263779 | |
Record name | 1,6-Dihydro-7H-pyrazolo[3,4-c]pyridin-7-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501263779 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
76006-09-2 | |
Record name | 1,6-Dihydro-7H-pyrazolo[3,4-c]pyridin-7-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=76006-09-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,6-Dihydro-7H-pyrazolo[3,4-c]pyridin-7-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501263779 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H,6H,7H-pyrazolo[3,4-c]pyridin-7-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.